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Compound of Interest

Compound Name: 7-Hexadecenedioic acid, (7Z)-

CAS No.: 253687-18-2

Cat. No.: B12656049

Get Quote

Executive Summary
(7Z)-7-Hexadecenedioic acid represents a high-value, functional monomer situated at the

intersection of biotechnology and polymer science. Unlike its saturated counterpart

(hexadecanedioic acid/thapsic acid), the incorporation of a cis-configured double bond at the

C7 position introduces a "kink" in the backbone. This structural anomaly significantly depresses

melting transitions (

) and crystallinity while providing a reactive handle for post-polymerization modification via
thiol-ene "click" chemistry.[1] This guide explores its synthesis via metabolic engineering, its
polymerization kinetics, and its critical role in developing next-generation drug delivery vehicles
and shape-memory polymers.[1]

Chemical Architecture & Biocatalytic Synthesis
Structural Significance
The molecule is a C16

-dicarboxylic acid.[1] Its defining feature is the cis (Z) unsaturation at carbon 7.
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Formula:

Systematic Name: (7Z)-Hexadec-7-enedioic acid[2][3]

Structural Asymmetry: The double bond creates two unequal methylene spacers: a

spacer (carboxyl to alkene) and a

spacer (alkene to carboxyl).[1] This asymmetry is crucial for disrupting the crystal lattice in
derived polymers, enhancing flexibility compared to symmetrical analogs like (9Z)-
octadecenedioic acid.

Synthesis: The -Oxidation Pathway
Chemical synthesis of long-chain unsaturated diacids is inefficient, often requiring aggressive

oxidants (e.g., ozone,

) that risk cleaving the alkene.[1] The industry standard—and recommended protocol—relies
on the biocatalytic

-oxidation of the corresponding fatty acid, (7Z)-7-Hexadecenoic acid (Hypogeic Acid), using
engineered yeast.

Host Organism:Candida tropicalis (Blocked

-oxidation mutant).[1][4] Mechanism: The strain is genetically modified to delete acyl-CoA
oxidase (

) genes, preventing chain shortening.[1] This forces the metabolic flux toward the

-oxidation pathway mediated by Cytochrome P450 monooxygenases (CYP52 family).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

http://exposome-explorer.iarc.fr/compounds/623
https://www.thegoodscentscompany.com/data/rw1440121.html
https://www.larodan.com/product/7z-hexadecenoic-acid/
https://www.larodan.com/product/7z-hexadecenoic-acid/
https://www.larodan.com/product/7z-hexadecenoic-acid/
https://www.researchgate.net/figure/Alternative-oxidation-pathways-for-fatty-acids-in-C-tropicalis-Oxidation-of-fatty-acids_fig1_9060952
https://www.larodan.com/product/7z-hexadecenoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Biocatalytic cascade for the production of (7Z)-7-Hexadecenedioic acid in engineered C. tropicalis.
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[4][5]
Polymer Physics: The "Cis-Kink" Effect[1]
Incorporating (7Z)-7-Hexadecenedioic acid into polyesters (e.g., condensing with 1,4-

butanediol) radically alters the material properties compared to saturated C16 diacids.

Thermal Transition Depression
The cis double bond acts as a defect in the polymer chain folding. While saturated

poly(butylene hexadecanedioate) is a highly crystalline thermoplastic (

), the (7Z) analog exhibits a significantly lower melting point, estimated between 35°C and
45°C. This range is physiologically relevant, making it an ideal "soft segment" for body-
temperature responsive materials.[1]

Comparative Material Properties
The following table contrasts the properties of polyesters derived from saturated vs. (7Z)-

unsaturated C16 diacids.
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Property
Saturated C16
Polyester

(7Z)-Unsaturated
Polyester

Mechanism of
Change

Melting Point (

)
High (~70°C) Low (~40°C)

Cis-geometry

prevents efficient

lamellar packing.[1]

Crystallinity >50% 15-30%

Steric hindrance of the

kink reduces crystal

perfection.[1]

Modulus High (Stiff) Low (Elastomeric)
Increased amorphous

volume fraction.[1]

Reactivity Inert High

Internal alkene allows

radical or electrophilic

attack.[1]

Degradation Slow Accelerated

Lower crystallinity

increases water

permeation/hydrolysis.

[1]

Functionalization: Thiol-Ene Click Chemistry[1][6]
The primary utility of (7Z)-7-Hexadecenedioic acid in drug development is its ability to serve as

a "clickable" scaffold. The internal double bond is sterically shielded compared to terminal

alkenes but remains highly reactive toward thiols under radical conditions.

Mechanism
This reaction proceeds via a step-growth radical mechanism, insensitive to oxygen and water,

making it ideal for modifying sensitive biological payloads (peptides, drugs).[1]

Initiation: Photoinitiator generates a thiyl radical (

).[1]

Propagation:
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adds across the C7=C8 bond.

Chain Transfer: The resulting carbon radical abstracts a hydrogen from another thiol,

regenerating

.

Figure 2: Thiol-ene post-polymerization modification strategy.
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Biomedical & Pharmaceutical Applications[7][8][9]
Stimuli-Responsive Drug Carriers
The

of poly((7Z)-7-hexadecenedioate) esters falls near human body temperature (

).[1]

Application: Solid Lipid Nanoparticles (SLNs) or Micelles.[1]

Mechanism: At room temperature (

), the core is crystalline/solid, protecting the drug. Upon injection (

), the core undergoes a phase transition to a molten state, triggering a burst or sustained
release of the payload.

Crosslinked Shape-Memory Polymers
By reacting the internal double bonds with multifunctional thiols (e.g., trimethylolpropane tris(3-

mercaptopropionate)), a covalently crosslinked network is formed.[1]
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Permanent Shape: Defined by the chemical crosslinks.

Temporary Shape: Set by crystallizing the C16 chains below

.

Recovery: Heating above

melts the crystals, and entropy drives the polymer back to its permanent crosslinked shape.
This is used in smart sutures or self-deploying stents.[1]

Experimental Protocol: Synthesis of Poly(1,6-
hexanediyl (7Z)-7-hexadecenedioate)
Objective: Synthesize a functionalizable polyester with

.

Materials
(7Z)-7-Hexadecenedioic acid (Purified >98%)[1][5]

1,6-Hexanediol (1.05 molar eq.)[1]

Catalyst: Titanium(IV) isopropoxide (

, 200 ppm)[1]

Antioxidant: Irganox 1010 (to protect the double bond)[1]

Methodology
Esterification (Melt Phase):

Charge diacid and diol into a flame-dried reactor with mechanical stirring.

Add antioxidant (0.1 wt%).[1]

Heat to 160°C under nitrogen flow for 4 hours. Note: Keep temperature <180°C to prevent

thermal crosslinking of the alkene.
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Collect water byproduct in a Dean-Stark trap.[1]

Polycondensation (Vacuum Phase):

Add

catalyst.[1]

Gradually reduce pressure to <0.1 mbar over 1 hour to prevent bumping.

Increase temperature to 170°C.

Maintain high vacuum for 6–8 hours. The viscosity will rise significantly (observe torque on

stirrer).

Purification:

Dissolve polymer in chloroform.

Precipitate into cold methanol (

).[1]

Dry under vacuum at room temperature.[1]

Characterization:

1H-NMR: Verify retention of alkene protons (

5.3 ppm) and absence of crosslinking.

GPC: Target PDI < 2.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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